Cas no 109274-96-6 (Furo[2,3-b]pyridine-3-carbonitrile)

• Product Name: Furo[2,3-b]pyridine-3-carbonitrile
• CAS No: 109274-96-6
• MF: C₈H₄N₂O
• MW: 144.1301612854
• CID: 128349
• PubChem ID: 15743082
• Update Time: 2025-11-02

Furo[2,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]pyridine-3-carbonitrile
• Furo[2,3-b]pyridine-3-carbonitrile (9CI)
• DTXSID60577824
• 109274-96-6
• AKOS015853953

• Inchi： 1S/C8H4N2O/c9-4-6-5-11-8-7(6)2-1-3-10-8/h1-3,5H
• InChI Key： BAOIKQQJADUBGY-UHFFFAOYSA-N
• SMILES： O1C=C(C#N)C2=CC=CN=C12

Computed Properties

• Exact Mass: 144.03242
• Monoisotopic Mass: 144.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.82

Additional information on Furo[2,3-b]pyridine-3-carbonitrile

Exploring the Versatile Applications and Properties of Furo[2,3-b]pyridine-3-carbonitrile (CAS No. 109274-96-6)

The chemical compound Furo[2,3-b]pyridine-3-carbonitrile (CAS No. 109274-96-6) is a fascinating heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique furopyridine backbone and cyano functional group, offers a wide range of applications due to its versatile chemical properties. In this comprehensive overview, we delve into the molecular structure, synthesis methods, and potential uses of this intriguing compound, while also addressing some of the most frequently searched questions by researchers and industry professionals.

At its core, Furo[2,3-b]pyridine-3-carbonitrile belongs to the class of fused heterocyclic compounds, which are known for their biological activity and pharmaceutical relevance. The presence of both oxygen and nitrogen atoms in its structure makes it particularly interesting for drug discovery, as these heteroatoms can participate in various molecular interactions. Recent studies have highlighted its potential as a building block for kinase inhibitors, a hot topic in cancer research, with many researchers searching for "novel kinase inhibitor scaffolds" or "furopyridine derivatives in drug design."

The synthesis of Furo[2,3-b]pyridine-3-carbonitrile typically involves multi-step organic reactions, with researchers often optimizing conditions to improve yields and purity. One common approach utilizes cyclization reactions of appropriately substituted pyridine precursors, a subject frequently searched in academic databases. The compound's nitrile group offers additional synthetic versatility, serving as a handle for further chemical modifications - a feature that makes it valuable in combinatorial chemistry and high-throughput screening applications.

In material science, the furopyridine core has shown promise in the development of organic electronic materials. With the growing interest in flexible electronics and OLED technologies, compounds like Furo[2,3-b]pyridine-3-carbonitrile are being investigated for their photophysical properties. Searches for "heterocyclic compounds in OLEDs" or "nitrile-containing organic semiconductors" reflect this emerging application area, making the compound relevant to current materials research trends.

The pharmaceutical potential of Furo[2,3-b]pyridine-3-carbonitrile derivatives is particularly noteworthy. Recent patent literature reveals its incorporation in compounds targeting various disease pathways, answering frequent search queries about "new heterocyclic drug candidates" or "furopyridine medicinal chemistry." Its structural features allow for good bioavailability and target selectivity, two critical factors in modern drug development that researchers consistently search for in new chemical entities.

Analytical characterization of Furo[2,3-b]pyridine-3-carbonitrile typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography - methods that form the basis of many search queries from quality control professionals and analytical chemists. The compound's stability under various conditions is another area of practical interest, with researchers often looking for information about "heterocyclic nitrile stability" or "storage conditions for furopyridine derivatives."

From a commercial perspective, Furo[2,3-b]pyridine-3-carbonitrile serves as an important chemical intermediate for numerous specialty chemicals. The fine chemical industry has shown growing demand for such building blocks, reflected in search trends for "high-value heterocyclic intermediates" or "custom synthesis of furopyridines." Its applications span from pharmaceuticals to advanced materials, making it a compound of significant industrial interest.

Environmental and safety considerations regarding Furo[2,3-b]pyridine-3-carbonitrile are also important discussion points, addressing common queries about "green chemistry approaches to heterocyclic synthesis" or "handling protocols for nitrile compounds." While the compound itself doesn't fall under hazardous classifications, proper laboratory practices are always recommended when working with any chemical substance, a topic frequently searched by EHS professionals.

Looking toward the future, research on Furo[2,3-b]pyridine-3-carbonitrile and its derivatives continues to expand. With increasing interest in personalized medicine and targeted therapies, the compound's potential in creating selective bioactive molecules remains a vibrant area of investigation. Similarly, in materials science, the search for novel organic semiconductors keeps this class of compounds relevant to cutting-edge technological developments.

In conclusion, Furo[2,3-b]pyridine-3-carbonitrile (CAS No. 109274-96-6) represents a versatile and valuable chemical entity with applications spanning multiple scientific disciplines. Its unique structural features and synthetic accessibility make it an important building block in modern chemical research and industrial applications. As scientific understanding progresses and new technologies emerge, this compound is likely to find even broader utility, continuing to attract research interest and commercial attention in the years to come.